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Compound of Interest

Compound Name: Mca-VDQVDGW-Lys(Dnp)-NH2

Cat. No.: B12403031

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mca-VDQVDGW-Lys(Dnp)-NH2 is a highly specific fluorogenic substrate for caspase-7, a key
executioner enzyme in the apoptotic pathway. This substrate is an indispensable tool for the
sensitive and continuous measurement of caspase-7 activity in vitro. The peptide sequence
VDQVDGW is selectively recognized and cleaved by caspase-7. The substrate is labeled with
a fluorescent donor, (7-Methoxycoumarin-4-yl)acetyl (Mca), and a quencher, 2,4-Dinitrophenyl
(Dnp). In its intact state, the fluorescence of the Mca group is quenched by the proximity of the
Dnp group through Foérster Resonance Energy Transfer (FRET). Upon enzymatic cleavage by
caspase-7 between the aspartic acid (D) and glycine (G) residues, the Mca fluorophore is
liberated from the quenching effects of the Dnp moiety, resulting in a significant increase in
fluorescence intensity. This direct relationship between fluorescence and enzymatic activity
allows for the precise quantification of caspase-7 kinetics and is particularly useful for high-
throughput screening of potential caspase-7 inhibitors.
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Property

Value

Full Name

(7-Methoxycoumarin-4-yl)acetyl-Val-Asp-GIn-
Val-Asp-Gly-Trp-Lys(2,4-Dinitrophenyl)-NH2

Molecular Formula

C60H74N14021

Appearance

Lyophilized powder

Fluorophore

Mca ((7-Methoxycoumarin-4-yl)acetyl)

Quencher Dnp (2,4-Dinitrophenyl)
Excitation Maximum (Aex) 328 nm

Emission Maximum (Aem) 420 nm

Enzyme Specificity Caspase-7

Storage and Handling

Proper storage and handling of Mca-VDQVDGW-Lys(Dnp)-NH2 are critical to maintain its

integrity and ensure reproducible experimental results.

Condition

Recommendation

Lyophilized Powder

Store at -20°C to -80°C. Protect from light and
moisture. Stable for at least one year under

these conditions.

Stock Solutions

Aliquot and store at -20°C to -80°C. Avoid
repeated freeze-thaw cycles. When stored at
-20°C, the solution is stable for up to one month.
For longer-term storage (up to 6 months), -80°C

is recommended.[1]

General Handling

Allow the vial to warm to room temperature
before opening to prevent condensation. Use
personal protective equipment (gloves, lab coat,

safety glasses) when handling the compound.
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Experimental Protocols
Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Mca-VDQVDGW-
Lys(Dnp)-NH2 in Dimethyl Sulfoxide (DMSO).

Materials:

e Mca-VDQVDGW-Lys(Dnp)-NH2 lyophilized powder

e Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)
» Sterile, nuclease-free microcentrifuge tubes

Procedure:

Bring the vial of lyophilized Mca-VDQVDGW-Lys(Dnp)-NH2 to room temperature before
opening.

¢ Centrifuge the vial briefly to ensure all the powder is at the bottom.

o Carefully open the vial and add the appropriate volume of DMSO to achieve a 10 mM
concentration. For example, to prepare a 10 mM stock solution from 1 mg of the peptide
(Molecular Weight: ~1327.3 g/mol ), add approximately 75.3 pL of DMSO.

» Vortex the solution gently until the peptide is completely dissolved. If necessary, sonicate
briefly in a water bath to aid dissolution.

¢ Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10 pL) in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C, protected from light.

In Vitro Caspase-7 Activity Assay

This protocol provides a general procedure for measuring caspase-7 activity using the Mca-
VDQVDGW-Lys(Dnp)-NH2 substrate in a 96-well plate format.
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Materials:

10 mM Mca-VDQVDGW-Lys(Dnp)-NH2 stock solution in DMSO
Recombinant active human caspase-7

Caspase Assay Buffer (e.g., 20 mM HEPES, 10% Sucrose, 0.1% CHAPS, 10 mM DTT, pH
7.4)

96-well black, flat-bottom microplate

Fluorescence microplate reader with excitation at ~328 nm and emission at ~420 nm

Procedure:

Prepare the Caspase Assay Buffer and keep it on ice.

Dilute the 10 mM Mca-VDQVDGW-Lys(Dnp)-NH2 stock solution in Caspase Assay Buffer to
the desired final working concentration. A final concentration of 10-50 uM is a common
starting point for kinetic assays.

Prepare serial dilutions of recombinant caspase-7 in Caspase Assay Buffer.
In a 96-well plate, add the following to each well:
o Sample wells: X uL of diluted caspase-7 and Y pL of diluted substrate solution.

o Substrate control well: X pL of Caspase Assay Buffer and Y pL of diluted substrate solution
(to measure background fluorescence).

o Enzyme control well: X pL of diluted caspase-7 and Y pL of Caspase Assay Buffer (to
measure intrinsic enzyme fluorescence, if any).

o The final volume in each well should be consistent (e.g., 100 pL).

Initiate the reaction by adding the substrate solution to the wells containing the enzyme.
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e Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate
temperature (e.g., 37°C).

e Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes) for a desired
period (e.g., 30-60 minutes).

o Calculate the rate of substrate cleavage by determining the linear portion of the fluorescence
increase over time.
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Caption: Overview of the Caspase-7 activation cascade in apoptosis.
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Experimental Workflow for Caspase-7 Activity Assay
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Caption: Workflow for measuring caspase-7 activity.
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Mechanism of FRET-based Substrate Cleavage
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Caption: FRET mechanism of the caspase-7 substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403031#preparing-mca-vdgvdgw-lys-dnp-nh2-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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